BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Certificate of Analysis for n-
Dotriacontane-d66

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dotriacontane-d66

Cat. No.: B3029326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and testing
methodologies for the deuterated long-chain alkane, n-Dotriacontane-d66. This document is
intended to serve as a detailed reference for researchers, scientists, and professionals in drug
development who utilize this compound as an internal standard or in other analytical
applications.

Compound Information

n-Dotriacontane-d66 is a saturated hydrocarbon in which all 66 hydrogen atoms have been
replaced with deuterium. Its high level of isotopic enrichment and chemical purity make it an
excellent internal standard for mass spectrometry-based analyses, particularly in metabolomics
and environmental testing.

Quantitative Data Summary

The following tables summarize the typical physical and chemical properties of n-
Dotriacontane-d66 based on data from various suppliers and chemical databases. These
values are representative of a standard Certificate of Analysis.

Table 1: General Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3029326?utm_src=pdf-interest
https://www.benchchem.com/product/b3029326?utm_src=pdf-body
https://www.benchchem.com/product/b3029326?utm_src=pdf-body
https://www.benchchem.com/product/b3029326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Chemical Name n-Dotriacontane-d66
Synonym(s) Dicetyl-d66 [1]
CAS Number 62369-68-0 [11[2]
Unlabelled CAS Number 544-85-4 [1][2]
Molecular Formula Cs2Ds6 [2]
Molecular Weight 517.28 g/mol [1]
Form Powder

Table 2: Analytical Specifications
Parameter Specification Method
Chemical Purity >98% GC-MS

Isotopic Enrichment

>98 atom % D

Mass Spectrometry

Appearance

White to off-white solid

Visual Inspection

Solubility

Soluble in isooctane and other

organic solvents

Experimental Protocols

The quality and specifications of n-Dotriacontane-d66 are confirmed through a series of

analytical tests. The methodologies for the key experiments are detailed below.

Gas Chromatography-Mass Spectrometry (GC-MS) for

Purity Analysis

Objective: To determine the chemical purity of n-Dotriacontane-d66 and to identify any

potential organic impurities.

Methodology:
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o Sample Preparation: A dilute solution of n-Dotriacontane-d66 is prepared in a high-purity
organic solvent such as hexane or isooctane.

e Instrumentation: An Agilent 6890N GC system (or equivalent) coupled with a 5973 Mass
Selective Detector (MSD) is used for the analysis.

e GC Conditions:

o

Column: HP-5MS (30 m x 0.250 mm, 0.25 um film thickness) or equivalent.
o Inlet: Splitless mode at 300 °C.
o Carrier Gas: Helium at a constant flow rate of 0.9 mL/min.

o Oven Temperature Program:

Initial temperature: 40 °C, hold for 3 minutes.

Ramp 1: 30 °C/min to 260 °C.

Ramp 2: 15 °C/min to 300 °C.

Hold at 300 °C for 18 minutes.

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Scan Range: m/z 50-600.

o Data Analysis: The purity is determined by calculating the area percentage of the n-
Dotriacontane-d66 peak relative to the total area of all peaks in the chromatogram.

High-Resolution Mass Spectrometry (HR-MS) for
Isotopic Enrichment

Objective: To accurately determine the percentage of deuterium incorporation in the molecule.
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Methodology:

o Sample Introduction: The sample is introduced into the mass spectrometer via a suitable
method, such as direct infusion or after separation by liquid chromatography (LC).

¢ Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole-Orbitrap (Q-
Orbitrap) HRMS, is utilized.

» Data Acquisition: A full scan mass spectrum is acquired in positive ion mode.
o Data Analysis:
o The isotopic cluster of the molecular ion is analyzed.

o The intensities of the peaks corresponding to the fully deuterated species (d66) and the
less-deuterated species (d65, d64, etc.) are measured.

o The isotopic enrichment is calculated based on the relative abundances of these isotopic
ions.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Objective: To confirm the structural integrity of the n-Dotriacontane-d66 molecule.

Methodology:

Sample Preparation: The sample is dissolved in a suitable non-deuterated solvent.
e Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.
o Experiment: A Deuterium (2H) NMR spectrum is acquired.

o Data Analysis: The resulting spectrum is analyzed to ensure that the deuterium signals are
consistent with the known structure of n-dotriacontane. The absence of significant proton
(*H) signals confirms the high level of deuteration. For highly deuterated compounds, 2H
NMR can be a more effective technique for structure verification than conventional *H NMR.
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Visualizations

The following diagrams illustrate the workflow for the quality control analysis of n-
Dotriacontane-d66.
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Caption: Quality Control Workflow for n-Dotriacontane-d66.
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Caption: GC-MS Protocol for Purity Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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